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Compound of Interest

Compound Name: BIO-2007817

Cat. No.: B15608146

Essential Safety and Handling Guide for BIO-
2007817

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal
of BIO-2007817, a Parkin positive allosteric modulator. Given that a specific Safety Data Sheet
(SDS) for BIO-2007817 is not publicly available, the following recommendations are based on
general laboratory safety protocols for handling novel small molecule compounds and
information available for structurally related substances. It is imperative to consult the supplier-
provided SDS upon receipt of the compound for definitive safety information.

I. Compound Identification and Properties

BIO-2007817 is a small molecule activator of the Parkin E3 ligase, investigated for its
therapeutic potential in conditions such as early-onset Parkinson's disease.[1][2] It belongs to
the tetrahydropyrazolo-pyrazine (THPP) family of compounds.
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Property Value Reference

Catalog Number PC-72861 [2]

Molecular Formula Cs32H36N6O3 [2]

Molecular Weight 552.679 g/mol [2]

Appearance Solid ProbeChem Data Sheet
Solubility 10 mM in DMSO [2]

Storage (Solid) 20°C for 12 months, 4°C for 6 ProbeChem Data Sheet

months

-80°C for 6 months, -20°C for 1
Storage (In Solvent) [1]
month

Il. Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling BIO-2007817. The following
PPE is recommended as a minimum standard to create a barrier between the researcher and
the chemical.
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PPE Category Item Specification Rationale

To prevent skin
contact with the
) Disposable Nitrile Chemical-resistant, compound. Nitrile
Hand Protection '
Gloves powder-free. offers good resistance
to a range of

chemicals.

Safety Glasses with
Eye Protection Side Shields or ANSI Z87.1 certified.
Goggles

To protect eyes from

splashes or aerosols.

To protect skin and
] Long-sleeved, fully )
Body Protection Laboratory Coat personal clothing from
buttoned. o
contamination.

Use in a certified

chemical fume hood A safety data sheet for

Not generally required  to avoid inhalation of a related pyrazine

) ) for handling small any dust or aerosols. derivative notes
Respiratory Protection . o ] ]

quantities of non- If weighing outside a potential for

volatile solids. fume hood, a dust respiratory irritation.[3]
mask may be [4]
considered.

lll. Operational Plan for Handling BIO-2007817

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring
experimental integrity.

A. Preparation and Weighing:

o Work Area Preparation: Conduct all manipulations of solid BIO-2007817 within a certified
chemical fume hood to control potential dust. Ensure the work surface is clean and
uncluttered.

e Donning PPE: Put on a lab coat, safety glasses, and nitrile gloves before handling the
compound.
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Weighing: Use a calibrated analytical balance. Tare a suitable weighing vessel. Carefully
transfer the required amount of BIO-2007817 using a clean spatula. Avoid creating dust.

Container Closure: Securely close the primary container of BIO-2007817 immediately after
use and store at the recommended temperature.

. Solution Preparation:

Solvent Dispensing: Dispense the required volume of DMSO (or other appropriate solvent) in
the chemical fume hood.

Dissolution: Add the weighed BIO-2007817 to the solvent. Cap the vial and mix by vortexing
or gentle agitation until fully dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date of
preparation, and your initials.

Storage: Store the stock solution at the recommended temperature (-80°C or -20°C) in a
tightly sealed container.[1]

C. Experimental Use:
 Aliquotting: Prepare single-use aliquots of the stock solution to minimize freeze-thaw cycles.

o Cell Culture and Assays: When adding the compound to cell cultures or biochemical assays,
do so in a manner that minimizes aerosol formation.

 Incubation: Follow your specific experimental protocol for incubation times and conditions.
IV. Disposal Plan

Proper disposal of chemical waste is essential to protect personnel and the environment.

A. Waste Segregation:

» Solid Waste: All disposable materials that have come into contact with BIO-2007817 (e.qg.,
weighing paper, pipette tips, gloves, contaminated paper towels) should be collected in a
dedicated, clearly labeled hazardous waste container.
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» Liquid Waste: Unused or spent solutions containing BIO-2007817 should be collected in a
separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other
waste streams unless compatibility is confirmed.

o Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated sharps container.

B. Waste Disposal Procedure:

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of
the chemical (BIO-2007817), the solvent(s), and the approximate concentration.

o Storage of Waste: Store waste containers in a designated, secondary containment area
away from general laboratory traffic.

e Institutional Guidelines: Follow your institution's specific procedures for the pickup and
disposal of chemical waste. Contact your Environmental Health and Safety (EHS)
department for guidance.

o Decontamination: Decontaminate any surfaces or non-disposable equipment that have come
into contact with BIO-2007817 using an appropriate cleaning agent (e.g., 70% ethanol),
followed by a thorough rinse.

V. Emergency Procedures

A. Spills:

o Small Spills (Solid): In a chemical fume hood, carefully wipe up the powder with a damp
paper towel (use water or an appropriate solvent). Place the contaminated paper towel in the
solid hazardous waste container.

o Small Spills (Liquid): Absorb the spill with an inert absorbent material (e.g., vermiculite, sand,
or chemical absorbent pads). Place the contaminated absorbent material in the solid
hazardous waste container.

o Large Spills: Evacuate the immediate area. Alert your supervisor and contact your
institution's EHS department.
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B. Personal Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes at an eyewash station. Hold the eyelids open and away from the eyeballs to ensure
thorough rinsing. Seek immediate medical attention.

« Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

VI. Experimental Workflow and Logical
Relationships

Click to download full resolution via product page

Caption: Workflow for handling BIO-2007817 from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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